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Compound of Interest

Compound Name:
4-Iodo-1-propyl-1H-pyrazole-3-

carbaldehyde

Cat. No.: B12232971

Get Quote

Executive Summary
This technical guide provides a rigorous analysis of 1-propyl-1H-pyrazole-3-carbaldehyde, a

critical intermediate in the synthesis of lipophilic bioactive heterocycles. While the pyrazole

scaffold is ubiquitous in medicinal chemistry (e.g., Celecoxib, Rimonabant), the specific

functionalization at the N1-position with a propyl chain offers a strategic balance of lipophilicity (

) and steric bulk, distinct from its methyl or phenyl analogs.

This document details the synthetic pathways, chemical reactivity, and pharmacological utility

of this scaffold, serving as a blueprint for researchers optimizing lead compounds for

antimicrobial and anticancer applications.

The Pharmacophore: Structural & Physicochemical
Logic[1]
The 1-propyl-pyrazole-3-carbaldehyde core combines three essential features for drug design:
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The Pyrazole Ring: A stable 5-membered aromatic heterocycle acting as a hydrogen bond

acceptor (N2) and a scaffold for geometric constraints.

The C3-Formyl Group: A highly reactive electrophilic handle, enabling the rapid generation of

diverse libraries (Schiff bases, chalcones, hydrazones) via condensation reactions.

The N1-Propyl Chain: Unlike the methyl group, the propyl chain significantly increases the

partition coefficient (

), enhancing cell membrane permeability—a critical factor for intracellular targets such as
kinases or nuclear receptors.

Regiochemistry: The C3 vs. C4 Distinction
It is vital to distinguish the 3-carbaldehyde from the more common 4-carbaldehyde.

4-Carbaldehyde: Typically accessible via direct Vilsmeier-Haack formylation of the pyrazole

ring.

3-Carbaldehyde: Requires pre-functionalized precursors (e.g., 3-methyl oxidation or 3-

carboxylate reduction) or regioselective cyclization strategies. This makes the 3-isomer a

more challenging but often patent-distinctive scaffold.

Synthetic Architectures
The synthesis of 1-propyl-pyrazole-3-carbaldehyde requires regiocontrol to ensure the propyl

group is at N1 and the aldehyde at C3.

Pathway A: Regioselective Cyclization (The
Trichloromethyl Route)
Recent literature highlights the use of trichloromethyl enones as masked carboxylates. This

method allows for the formation of the 3-substituted core which can be subsequently reduced

to the aldehyde.

Mechanism:

Condensation of propylhydrazine with 4-ethoxy-1,1,1-trichloro-3-buten-2-one.
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The regioselectivity is driven by the nucleophilicity of the hydrazine terminal nitrogen

attacking the

-carbon of the enone.

Hydrolysis of the trichloromethyl group yields the ester/acid, followed by reduction (DIBAL-H)

or oxidation of the resulting alcohol to the aldehyde.

Pathway B: N-Alkylation & Functional Group
Interconversion (FGI)
A robust industrial route starting from commercially available pyrazole-3-carboxylic esters.

Alkylation: Ethyl 1H-pyrazole-3-carboxylate +

-Propyl Bromide (

, DMF)

Ethyl 1-propyl-pyrazole-3-carboxylate.

Reduction: Ester

Alcohol (using

or

).

Oxidation: Alcohol

Aldehyde (using PCC, IBX, or Swern Oxidation).

Visualization: Synthetic Pathways
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Figure 1: Convergent synthetic pathways to the 1-propyl-pyrazole-3-carbaldehyde scaffold.

Chemical Reactivity & Derivatization[1][2][3][4]
The C3-aldehyde is a "chemical chameleon," capable of diverse transformations. The propyl

group remains inert during these reactions, maintaining the lipophilic baseline.

Key Transformations
Reaction Type Reagent Product Class Application

Schiff Base Formation
Primary Amines (

)
Imines / Azomethines

Antimicrobial agents;

Metal chelators.

Claisen-Schmidt
Acetophenones /

Ketones

Chalcones (

-unsaturated)

Anticancer (tubulin

polymerization

inhibitors).

Knoevenagel
Malononitrile / Ethyl

Cyanoacetate
Acrylonitriles

Anti-inflammatory;

Michael acceptors.

Reduction
Hydroxymethyl

derivatives

Pro-drug forms;

Alcohol functionality.

Oxidation / Carboxylic Acids
Peptidomimetics

building blocks.

Visualization: Reactivity Map
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Figure 2: Divergent synthesis from the core aldehyde scaffold.
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Biological Applications & SAR Insights
Antimicrobial & Antifungal Activity
Derivatives of 1-propyl-pyrazole-3-carbaldehyde, particularly Schiff bases and hydrazones,

have shown potency against S. aureus (Gram-positive) and E. coli (Gram-negative).

Mechanism: The

linkage (azomethine) interferes with normal cell processes. The N-propyl chain enhances
penetration through the lipid-rich bacterial cell wall, often showing lower MIC (Minimum
Inhibitory Concentration) values than N-methyl analogs.

Anticancer Potential (PI3K & Tubulin)
Chalcones derived from this scaffold (via condensation with acetophenones) act as Michael

acceptors.

Target: They can alkylate cysteine residues in enzymes or cross-link DNA.

Propyl Effect: In breast cancer cell lines (MCF-7), the propyl group provides optimal

hydrophobic interaction within the ATP-binding pocket of kinases (e.g., PI3K), often

outperforming bulkier phenyl groups which may cause steric clash.

Enzyme Inhibition (Cholinesterase)
Oxime and hydrazone derivatives have been explored as Acetylcholinesterase (AChE)

inhibitors for Alzheimer's therapy. The pyrazole ring mimics the choline headgroup, while the

propyl chain interacts with the hydrophobic gorge of the enzyme active site.

Experimental Protocol: Synthesis of 1-Propyl-1H-
pyrazole-3-carbaldehyde
Objective: Synthesis of the title compound from ethyl 1H-pyrazole-3-carboxylate via N-

alkylation and reduction-oxidation sequence.

Step 1: N-Propylation
Reagents: Ethyl 1H-pyrazole-3-carboxylate (10 mmol),
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-Propyl bromide (12 mmol), Anhydrous

(15 mmol), DMF (20 mL).

Procedure:

Dissolve the ester in DMF. Add

and stir at RT for 30 min.

Add

-propyl bromide dropwise.

Heat to

for 6 hours (monitor by TLC, Hexane:EtOAc 7:3).

Workup: Pour into ice water. Extract with EtOAc (

). Wash organic layer with brine, dry over

, and concentrate.

Purification: Silica gel column chromatography. Note: Isolate the 1-propyl isomer (major)

from the 2-propyl isomer (minor).

Step 2: Reduction to Alcohol
Reagents:

(1.5 eq), dry THF.

Procedure:

Suspend

in dry THF at

under

.
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Add the N-propyl ester (dissolved in THF) dropwise.

Stir at RT for 2 hours.

Quench: Fieser workup (

mL

,

mL 15%

,

mL

). Filter precipitate. Concentrate filtrate to yield 1-propyl-1H-pyrazol-3-yl-methanol.

Step 3: Oxidation to Aldehyde
Reagents: IBX (2-Iodoxybenzoic acid) (1.2 eq), DMSO or EtOAc.

Procedure:

Dissolve the alcohol in EtOAc. Add IBX.

Reflux for 3 hours.

Cool to RT. Filter off the IBX-byproducts.

Wash filtrate with

and water.

Evaporate solvent to obtain 1-propyl-1H-pyrazole-3-carbaldehyde as a pale yellow

oil/solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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